Cas no 848081-09-4 (Ethyl 2-amino-5-(2-chlorobenzyl)thiophene-3-carboxylate)

848081-09-4 structure
Product name:Ethyl 2-amino-5-(2-chlorobenzyl)thiophene-3-carboxylate
Ethyl 2-amino-5-(2-chlorobenzyl)thiophene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Ethyl2-amino-5-(2-chlorobenzyl)thiophene-3-carboxylate
- Ethyl 2-amino-5-(2-chlorobenzyl)thiophene-3-carboxylate
- KFA31704
- Ethyl 2-amino-5-[(2-chlorophenyl)methyl]thiophene-3-carboxylate
- 848081-09-4
- Mtx2 toxin
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- Inchi: InChI=1S/C14H14ClNO2S/c1-2-18-14(17)11-8-10(19-13(11)16)7-9-5-3-4-6-12(9)15/h3-6,8H,2,7,16H2,1H3
- InChI Key: XWKBRHKQLLUKQZ-UHFFFAOYSA-N
- SMILES: CCOC(=O)C1=C(N)SC(=C1)CC2=CC=CC=C2Cl
Computed Properties
- Exact Mass: 295.0433776Da
- Monoisotopic Mass: 295.0433776Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 80.6Ų
Ethyl 2-amino-5-(2-chlorobenzyl)thiophene-3-carboxylate PricePrice >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM199215-1g |
ethyl 2-amino-5-(2-chlorobenzyl)thiophene-3-carboxylate |
848081-09-4 | 95% | 1g |
$422 | 2023-01-18 | |
Alichem | A169004824-1g |
Ethyl 2-amino-5-(2-chlorobenzyl)thiophene-3-carboxylate |
848081-09-4 | 95% | 1g |
$379.60 | 2023-08-31 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1743602-1g |
Ethyl 2-amino-5-(2-chlorobenzyl)thiophene-3-carboxylate |
848081-09-4 | 98% | 1g |
¥3257.00 | 2024-07-28 | |
Chemenu | CM199215-1g |
ethyl 2-amino-5-(2-chlorobenzyl)thiophene-3-carboxylate |
848081-09-4 | 95% | 1g |
$422 | 2021-08-05 | |
Crysdot LLC | CD11047104-1g |
Ethyl 2-amino-5-(2-chlorobenzyl)thiophene-3-carboxylate |
848081-09-4 | 95+% | 1g |
$447 | 2024-07-18 |
Ethyl 2-amino-5-(2-chlorobenzyl)thiophene-3-carboxylate Related Literature
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Tian Li,Dan-Dan Zhi,Zi-Hao Guo,Jin-Zhe Li,Yao Chen,Fan-Bin Meng Green Chem., 2022,24, 647-674
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Alastair J. Florence CrystEngComm, 2013,15, 2174-2174
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Yuxi Liu,Xiaoming Qiu,Xiaobin Liu,Yongchang Liu,Li-Zhen Fan J. Mater. Chem. A, 2018,6, 8750-8756
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Yi Ma,Zhengbo Han,Yongke He,Liguo Yang Chem. Commun., 2007, 4107-4109
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Juan-Ramón Jiménez,Akira Sugahara,Masashi Okubo,Atsuo Yamada,Lise-Marie Chamoreau,Laurent Lisnard,Rodrigue Lescouëzec Chem. Commun., 2018,54, 5189-5192
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Hidetoshi Hayashi,Hiroshi Sonoda,Kouki Fukumura,Teruyuki Nagata Chem. Commun., 2002, 1618-1619
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Ying Wang,Zhen-Jie Zhang,Wei Shi,Peng Cheng,Dai-Zheng Liao,Shi-Ping Yan CrystEngComm, 2010,12, 1086-1089
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Kassem Amro,Anil K. Thakur,Joëlle Rault-Berthelot,Cyril Poriel,Lionel Hirsch,William E. Douglas,Sébastien Clément,Philippe Gerbier New J. Chem., 2013,37, 464-473
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Hai-Yang Liu,Zhen-Jie Zhang,Wei Shi,Bin Zhao,Peng Cheng,Dai-Zheng Liao,Shi-Ping Yan Dalton Trans., 2009, 4416-4419
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